Cas no 91308-69-9 (Ethanol,2-(nitroso-2-propen-1-ylamino)-)
91308-69-9 structure
Product Name:Ethanol,2-(nitroso-2-propen-1-ylamino)-
CAS No:91308-69-9
MF:C5H10N2O2
MW:130.145101070404
CID:809731
PubChem ID:124479
Update Time:2025-04-19
Ethanol,2-(nitroso-2-propen-1-ylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(nitroso-2-propen-1-ylamino)-
- N-(2-hydroxyethyl)-N-prop-2-enylnitrous amide
- N-nitroso-N-allyl-N-ethanolamine
- 2-[nitroso(prop-2-en-1-yl)amino]ethanol
- 91308-69-9
- N-Nitrosoallylethanolamine
- UNII-JJ5D7FW3QV
- JJ5D7FW3QV
- ETHANOL, 2-(NITROSO-2-PROPEN-1-YLAMINO)-
- NITROSOALLYLETHANOLAMINE, N-
- 2-(NITROSO-2-PROPEN-1-YLAMINO)ETHANOL
- Ethanol, 2-(allylnitrosamino)-
- Ethanol, 2-(nitroso-2-propenylamino)-
- DTXSID3021017
-
- Inchi: 1S/C5H10N2O2/c1-2-3-7(6-9)4-5-8/h2,8H,1,3-5H2
- InChI Key: ANASRAPCLNYZFM-UHFFFAOYSA-N
- SMILES: OCCN(CC=C)N=O
Computed Properties
- Exact Mass: 130.074
- Monoisotopic Mass: 130.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.2268 (rough estimate)
- Boiling Point: 240.83°C (rough estimate)
- Flash Point: 124.1°C
- Refractive Index: 1.4954 (estimate)
- PSA: 52.90000
- LogP: 0.14810
Ethanol,2-(nitroso-2-propen-1-ylamino)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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